Cas no 452088-78-7 (1-(2,4-dimethylphenyl)-1H-1,3-benzodiazole-5-carboxylic acid)

1-(2,4-Dimethylphenyl)-1H-1,3-benzodiazole-5-carboxylic acid is a benzodiazole derivative featuring a carboxylic acid functional group at the 5-position and a 2,4-dimethylphenyl substituent on the nitrogen. This compound is of interest in organic synthesis and pharmaceutical research due to its heterocyclic structure, which serves as a versatile scaffold for further modifications. The presence of the carboxylic acid group enhances its reactivity, enabling conjugation or derivatization for applications in medicinal chemistry, such as intermediate synthesis or ligand design. Its structural features may contribute to binding interactions in biological systems, making it a potential candidate for the development of novel therapeutic agents. The compound is typically characterized by high purity and stability under standard conditions.
1-(2,4-dimethylphenyl)-1H-1,3-benzodiazole-5-carboxylic acid structure
452088-78-7 structure
Product Name:1-(2,4-dimethylphenyl)-1H-1,3-benzodiazole-5-carboxylic acid
CAS No:452088-78-7
MF:C16H14N2O2
MW:266.294563770294
CID:5730724
PubChem ID:4525800
Update Time:2025-05-27

1-(2,4-dimethylphenyl)-1H-1,3-benzodiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-(2,4-dimethylphenyl)-1H-1,3-benzodiazole-5-carboxylic acid
    • 1-(2,4-dimethylphenyl)-1{H}-benzimidazole-5-carboxylic acid
    • Oprea1_864177
    • EN300-236376
    • 452088-78-7
    • F0917-7629
    • 1-(2,4-DIMETHYLPHENYL)-1(H)-BENZIMIDAZOLE-5-CARBOXYLIC ACID
    • 1-(2,4-dimethylphenyl)benzimidazole-5-carboxylic acid
    • AKOS002134530
    • Inchi: 1S/C16H14N2O2/c1-10-3-5-14(11(2)7-10)18-9-17-13-8-12(16(19)20)4-6-15(13)18/h3-9H,1-2H3,(H,19,20)
    • InChI Key: XITSCVREWSXDTB-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC2=C(C=1)N=CN2C1C=CC(C)=CC=1C)=O

Computed Properties

  • Exact Mass: 266.105527694g/mol
  • Monoisotopic Mass: 266.105527694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 374
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 55.1Ų

1-(2,4-dimethylphenyl)-1H-1,3-benzodiazole-5-carboxylic acid Pricemore >>

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